Cas no 2172447-15-1 (2-acetyl-4-chlorophenyl chloroformate)

• Product Name: 2-acetyl-4-chlorophenyl chloroformate
• CAS No: 2172447-15-1
• MF: C₉H₆Cl₂O₃
• MW: 233.048141002655
• CID: 5807498
• PubChem ID: 165590451
• Update Time: 2025-05-20

2-acetyl-4-chlorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-4-chlorophenyl chloroformate
• EN300-1612326
• 2172447-15-1

• Inchi： 1S/C9H6Cl2O3/c1-5(12)7-4-6(10)2-3-8(7)14-9(11)13/h2-4H,1H3
• InChI Key： KREJJPGMJURYAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C)=O)C=1)OC(=O)Cl

Computed Properties

• Exact Mass: 231.9693994g/mol
• Monoisotopic Mass: 231.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-acetyl-4-chlorophenyl chloroformate

2-Acetyl-4-Chlorophenyl Chloroformate: A Comprehensive Overview

2-Acetyl-4-chlorophenyl chloroformate, also known by its CAS number CAS No. 2172447-15-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, which belongs to the class of chloroformates, has garnered attention due to its unique chemical properties and potential uses in synthetic chemistry, materials science, and pharmaceutical research. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 2-acetyl-4-chlorophenyl chloroformate.

The molecular structure of 2-acetyl-4-chlorophenyl chloroformate consists of a benzene ring substituted with an acetyl group at the 2-position and a chlorine atom at the 4-position. The chloroformate functional group (-COCl) attached to the benzene ring imparts reactivity, making it a valuable intermediate in organic synthesis. This compound is particularly noted for its ability to participate in nucleophilic acyl substitution reactions, which are fundamental in the construction of complex molecules.

Recent studies have highlighted the role of 2-acetyl-4-chlorophenyl chloroformate in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polyurethanes and other polymers with enhanced mechanical properties. The incorporation of this compound into polymer formulations has been shown to improve thermal stability and tensile strength, making it a promising candidate for high-performance applications in aerospace and automotive industries.

In the pharmaceutical sector, 2-acetyl-4-chlorophenyl chloroformate has been utilized as an intermediate in the synthesis of bioactive compounds. Its ability to form stable amides and esters has facilitated the development of novel drug delivery systems. For instance, studies have demonstrated its potential in creating prodrugs that can be activated under specific physiological conditions, thereby enhancing therapeutic efficacy while minimizing side effects.

The synthesis of 2-acetyl-4-chlorophenyl chloroformate typically involves multi-step reactions starting from readily available aromatic compounds. One common approach involves the acetylation of 4-chlorophenol followed by conversion into the corresponding acid chloride using thionyl chloride or phosphorus pentachloride. This method ensures high purity and scalability, making it suitable for both laboratory and industrial production.

Beyond its traditional applications, recent advancements have expanded the scope of 2-acetyl-4-chlorophenyl chloroformate. For example, it has been employed in click chemistry methodologies to facilitate rapid assembly of complex molecules. Its reactivity under mild conditions has made it a preferred choice for researchers working on time-sensitive projects.

In conclusion, 2-acetyl-4-chlorophenyl chloroformate, with its unique chemical properties and diverse applications, continues to be a focal point in modern chemistry research. As new discoveries emerge, this compound is expected to play an even more significant role in driving innovation across various industries.